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Compound of Interest

Compound Name: Vernolic acid, cis-(+)-

CAS No.: 503-07-1

Cat. No.: B212013

Get Quote

Executive Summary
cis-(+)-Vernolic acid (12S,13R-epoxy-cis-9-octadecenoic acid) is a naturally occurring epoxy

fatty acid (EFA) characterized by a highly reactive oxirane ring at the

position. Unlike synthetic epoxides derived from petrochemicals, vernolic acid is synthesized
enzymatically in specific angiosperms, offering unique stereochemical purity (12S,13R)
essential for high-precision polymer chemistry and pharmaceutical intermediates.

This guide provides a technical deep-dive into the botanical reservoirs of vernolic acid, the

divergent biosynthetic mechanisms between plant families, and a validated extraction protocol

designed to mitigate the rapid lipolytic degradation common in these oleaginous seeds.

Chemical Identity & Stereochemistry
Before isolation, the precise stereochemical target must be defined to distinguish it from

isomers like coronaric acid (9,10-epoxy).
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Parameter Specification

IUPAC Name 12(S),13(R)-epoxy-cis-9-octadecenoic acid

Common Name (+)-Vernolic Acid

Formula C₁₈H₃₂O₃

Molecular Weight 296.45 g/mol

Key Functional Group cis-12,13-epoxide (Oxirane ring)

Stereochemistry

The natural isomer is dextrorotatory (+), with a

cis configuration at the C9 double bond and the

C12-C13 epoxide.[1][2][3][4]

Primary Botanical Sources
While minor amounts of epoxy fatty acids appear in many species, only a select few

accumulate vernolic acid as a major component of seed triacylglycerols (TAGs).[5]

Comparative Yield Table
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Botanical
Source

Family
Vernolic Acid
Content (% of
Oil)

Oil Content (%
of Seed)

Agronomic
Notes

Vernonia

galamensis
Asteraceae 72 – 80% 35 – 42%

Primary industrial

source. Native to

East Africa.[4]

High lipase

activity requires

immediate post-

harvest

stabilization.

Euphorbia

lagascae
Euphorbiaceae 58 – 65% 42 – 50%

Spanish spurge.

Non-shattering

seed pods make

it a viable crop

candidate.

Stokesia laevis Asteraceae 70 – 79% 30 – 40%

Stokes Aster.

Perennial

ornamental.

Good cold

tolerance but

lower biomass

yield than

Vernonia.

Centrapalus

pauciflorus
Asteraceae 60 – 70% 30 – 35%

Formerly

Vernonia

anthelmintica.

Historical source,

often lower purity

than V.

galamensis.

Biosynthetic Pathways: Convergent Evolution
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A critical insight for researchers is that Asteraceae and Euphorbiaceae evolved different

enzymatic machineries to produce the same molecule. This impacts genetic engineering

strategies and metabolic flux analysis.

Asteraceae (Vernonia, Stokesia): Utilize a divergent FAD2 (fatty acid desaturase) enzyme

that acquired epoxygenase activity.[3]

Euphorbiaceae (Euphorbia): Utilize a Cytochrome P450 (CYP726A1) monooxygenase.

Pathway Visualization
The following diagram illustrates the divergence in enzymatic origin but convergence on the

PC-bound vernolate intermediate.
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Caption: Convergent biosynthesis of vernolic acid in Asteraceae (via FAD2 variant) and

Euphorbiaceae (via CYP450).

Technical Workflow: Extraction & Purification
Expert Insight: The most common failure mode in extracting vernolic acid from Vernonia seeds

is the activation of endogenous lipases upon crushing. These enzymes rapidly hydrolyze TAGs
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into free fatty acids (FFA), degrading oil quality and complicating purification. The protocol

below incorporates a mandatory thermal deactivation step.

Protocol: Lipase-Inactivated Solvent Extraction
Phase 1: Pre-Treatment (Enzyme Inactivation)

Harvest: Obtain mature Vernonia galamensis seeds.

Thermal Shock: Place whole, uncrushed seeds in a convection oven at 90°C (363 K) for 60

minutes.

Causality: This denatures the endogenous lipase enzymes present in the seed coat and

endosperm before the cell structure is disrupted.

Cooling: Allow seeds to cool to room temperature in a desiccator to prevent moisture re-

absorption.

Phase 2: Extraction
Comminution: Grind the heat-treated seeds to a fine powder using a mechanical mill.

Soxhlet Extraction:

Solvent:n-Hexane (HPLC Grade).

Duration: 4–6 hours.

Temperature: Boiling point of hexane (68°C).

Note: Avoid chlorinated solvents (e.g., chloroform) during initial extraction if downstream

applications are pharmaceutical, to minimize halogenated residues.

Solvent Removal: Evaporate hexane under reduced pressure (Rotary Evaporator) at < 40°C.

Result: Crude Vernonia Oil (Dark viscous liquid).

Phase 3: Isolation of Vernolic Acid (Urea Complexation)
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This method separates straight-chain saturated fatty acids (which form urea adducts) from the

branched or bulky epoxy fatty acids (which remain in solution).

Saponification: Hydrolyze Crude Oil using ethanolic KOH (1M) at mild heat (40°C) under N₂

atmosphere. Do not boil, as high heat/alkali can degrade the epoxide.

Acidification: Neutralize carefully with dilute acetic acid to pH 5–6 to recover Free Fatty Acids

(FFAs). Partition into hexane.

Urea Fractionation:

Dissolve FFAs in hot methanol containing urea (ratio 1:3 w/w fatty acid to urea).

Cool slowly to 4°C overnight.

Filtration: Filter off the urea crystals (containing saturated/straight-chain FAs).

Filtrate Recovery: The filtrate contains the enriched vernolic acid.

Final Purification: Remove methanol and extract with hexane.

Workflow Diagram
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Caption: Workflow for extraction and enrichment of vernolic acid, prioritizing lipase inactivation.

Analytical Characterization
To validate the isolate, specific spectroscopic signatures must be confirmed.

Gas Chromatography (GC):

Challenge: The epoxy ring is thermally unstable and can open during standard

transmethylation (forming methoxy-hydrins).
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Solution: Use base-catalyzed transmethylation (Sodium methoxide in methanol) at room

temperature to form Methyl Vernolate without ring opening.

Nuclear Magnetic Resonance (NMR):

¹H NMR (CDCl₃): Distinct multiplet signals at δ 2.9 ppm correspond to the two protons on

the epoxide ring (H-12, H-13).

¹³C NMR: Signals at δ 56.5 and 57.2 ppm confirm the epoxide carbons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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